Cas no 24722-42-7 (2,4(1H,3H)-Pyrimidinedione, 5-methyl-6-[(phenylmethyl)amino]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-methyl-6-[(phenylmethyl)amino]-
• CAS No: 24722-42-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 239604
• PubChem ID: 4043703
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-methyl-6-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-6-[(phenylmethyl)amino]-
• 6-(benzylamino)-5-methyl-1H-pyrimidine-2,4-dione
• 6-BENZYLAMINOTHYMINE
• 6-benzylamino-5-methyl-1H-pyrimidine-2,4-dione
• 6-Benzylamino-thymin
• 2,4(1H,3H)-Pyrimidinedione,5-methyl-6-[(phenylmethyl)amino]-
• Oprea1_739602
• CHEMBL310657
• 24722-42-7
• BIM-0028238.P001
• 6-(benzylamino)-5-methylpyrimidine-2,4(1H,3H)-dione
• FT-0766577
• BDBM50022138
• DTXSID90398721
• CBMicro_028366

• Inchi： 1S/C12H13N3O2/c1-8-10(14-12(17)15-11(8)16)13-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,13,14,15,16,17)
• InChI Key： MQZPZYWLBWGRRD-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(NC(N1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.10100
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.28
• Refractive Index: 1.617
• PSA: 77.75000
• LogP: 1.05670